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Compound of Interest

Compound Name: 1-Chloroadamantane-D15

Cat. No.: B580167 Get Quote

Essential Safety and Handling Guide for 1-
Chloroadamantane-D15
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Chloroadamantane-D15. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe and effective use of this

compound while maintaining its isotopic integrity.

Chemical Profile:

Chemical Name: 1-Chloroadamantane-D15

Synonyms: 1-Adamantyl-d15 chloride, Tricyclo[3.3.1.13,7]decane-d15, 1-chloro-

CAS Number: 352431-55-1

Molecular Formula: C10D15Cl

Hazards: Based on the non-deuterated form, 1-Chloroadamantane, this compound is

expected to be an irritant to the eyes, skin, and respiratory tract.[1][2][3] The toxicological

properties of this specific deuterated compound have not been fully investigated.[1][4]
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Proper personal protective equipment is mandatory to ensure safety when handling 1-
Chloroadamantane-D15. The following table summarizes the required PPE.

Body Part Required PPE Specifications & Notes

Eyes/Face Safety Goggles / Face Shield

Must meet EN 166 (EU) or

NIOSH (US) standards.[3][5] A

full-face shield is

recommended when there is a

risk of splashing.[6]

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended.[6][7][8] Gloves

must be inspected before use

and disposed of properly after

handling.

Body
Laboratory Coat / Chemical-

resistant suit

A standard lab coat is sufficient

for small quantities. For larger

quantities or risk of splashing,

a chemical-resistant suit is

advised.[9][6]

Respiratory Fume Hood / Respirator

All handling of the solid

compound should be done in a

certified chemical fume hood to

avoid inhalation of dust.[1][4]

For emergencies or large

spills, a NIOSH/MSHA-

approved respirator is

necessary.[4][5]

Operational Plan: Step-by-Step Handling
Procedures
Due to the hygroscopic nature of deuterated compounds and their potential for hydrogen-

deuterium (H-D) exchange with atmospheric moisture, specific handling procedures are critical
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to maintain the isotopic purity of 1-Chloroadamantane-D15.[10][11]

1. Preparation and Acclimatization:

Before use, remove the sealed container of 1-Chloroadamantane-D15 from its cold storage
(e.g., refrigerator or freezer).
Allow the container to equilibrate to room temperature for at least 30 minutes before
opening.[11] This crucial step prevents condensation of atmospheric moisture inside the
container, which could compromise the isotopic integrity of the compound.[11]

2. Handling in an Inert Atmosphere:

All manipulations of the solid compound should be performed under a dry, inert atmosphere,
such as within a glove box or under a gentle stream of dry nitrogen or argon gas.[10][11]
This minimizes exposure to atmospheric moisture and prevents H-D exchange.[10]

3. Weighing and Aliquoting:

Use a calibrated analytical balance inside the inert atmosphere to accurately weigh the
desired amount of the compound.
If preparing solutions, use anhydrous solvents to dissolve the compound.
It is best practice to prepare single-use aliquots to avoid repeated opening and closing of the
main container.[10]

4. Storage:

Store 1-Chloroadamantane-D15 in a tightly sealed container, preferably in a cool, dry, and
dark place.[1][11]
For long-term storage, refrigeration (2-8 °C) or freezing (-20 °C) is recommended to minimize
degradation.[10]
The storage area should be well-ventilated.[1]

Disposal Plan
All waste containing 1-Chloroadamantane-D15 must be treated as hazardous waste.

Solid Waste:
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Collect any unused solid material and contaminated consumables (e.g., gloves, weighing

paper) in a designated, sealed, and clearly labeled hazardous waste container.

Avoid generating dust during collection.[1]

Liquid Waste:

Solutions of 1-Chloroadamantane-D15 should be collected in a separate, labeled

hazardous waste container for halogenated organic compounds.

Disposal Method:

Dispose of all waste through a licensed professional waste disposal service.[4]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

suitable disposal method.[4]

Contaminated packaging should be disposed of as unused product.[3][4]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps for the safe handling of 1-Chloroadamantane-
D15, from initial preparation to final disposal.
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Safe Handling Workflow for 1-Chloroadamantane-D15
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Caption: Workflow for handling 1-Chloroadamantane-D15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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